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Compound of Interest

Compound Name: 15,16-Dehydroestrone

Cat. No.: B12097046 Get Quote

This technical guide provides a comprehensive overview of 15,16-Dehydroestrone, a

derivative of the estrogenic hormone estrone. This document is intended for researchers,

scientists, and professionals in the field of drug development and steroid chemistry, offering

detailed information on its molecular characteristics, synthesis, and expected biological activity.

Core Molecular Data
15,16-Dehydroestrone is characterized by the introduction of a double bond in the D-ring of

the estrone steroid nucleus. This modification influences its chemical properties and potential

biological interactions.

Property Value

Molecular Formula C₁₈H₂₀O₂

Molecular Weight 268.35 g/mol

IUPAC Name
3-hydroxy-13-methyl-7,8,9,11,12,14-hexahydro-

6H-cyclopenta[a]phenanthren-17-one

CAS Number 3563-25-5
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The synthesis of 15,16-Dehydroestrone typically involves the introduction of an α,β-

unsaturation in the D-ring of a protected estrone derivative. While a singular, standardized

protocol is not universally cited, the following workflow outlines a common synthetic strategy

based on established methodologies for creating similar unsaturated steroid ketones.
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Caption: A representative synthetic workflow for 15,16-Dehydroestrone.
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General Experimental Protocol
Protection of the Phenolic Hydroxyl Group: Estrone is first treated with a protecting group,

such as benzyl bromide in the presence of a weak base like potassium carbonate, to protect

the 3-hydroxyl group. This prevents unwanted side reactions in subsequent steps.

Introduction of a Leaving Group: The protected estrone is then subjected to a reaction to

introduce a leaving group at the C16 position. A common method is α-bromination of the

C17-ketone using a reagent like pyridinium tribromide.

Elimination Reaction: The 16-bromo intermediate is then treated with a base to induce an

elimination reaction, forming the double bond between C15 and C16. Lithium carbonate in a

solvent like dimethylformamide (DMF) is often used for this dehydrohalogenation.

Deprotection: The final step involves the removal of the protecting group from the 3-hydroxyl

group. For a benzyl group, this is typically achieved through catalytic hydrogenation (e.g.,

using H₂ gas and a palladium on carbon catalyst).

Biological Activity and Signaling Pathways
As a derivative of estrone, 15,16-Dehydroestrone is anticipated to exhibit estrogenic activity.

Estrogens exert their effects through binding to estrogen receptors (ERα and ERβ), which are

ligand-activated transcription factors. The binding of an estrogenic compound initiates a

cascade of molecular events that can be broadly categorized into genomic and non-genomic

pathways.

General Estrogen Signaling Pathway
The interaction of an estrogen-like compound with its receptor can trigger both nuclear and

membrane-initiated signaling cascades.
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Caption: Generalized estrogen signaling pathways.

Genomic (Nuclear-Initiated) Pathway: Upon binding to 15,16-Dehydroestrone, the estrogen

receptor undergoes a conformational change, dimerizes, and translocates to the nucleus.

The receptor-ligand complex then binds to specific DNA sequences known as Estrogen

Response Elements (EREs) in the promoter regions of target genes, thereby modulating

their transcription. This process ultimately leads to changes in protein synthesis and cellular

function.

Non-Genomic (Membrane-Initiated) Pathway: A sub-population of estrogen receptors is

located at the plasma membrane. Binding of 15,16-Dehydroestrone to these membrane-

associated receptors can rapidly activate intracellular signaling cascades, such as the

mitogen-activated protein kinase (MAPK) and PI3K/Akt pathways.[1] These pathways can, in

turn, influence various cellular processes, including cell proliferation and survival, and can

also cross-talk with the genomic signaling pathway.[1]

The specific affinity of 15,16-Dehydroestrone for ERα and ERβ, and its potency in activating

these downstream pathways, would require further experimental validation. However, its
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structural similarity to endogenous estrogens suggests it is a candidate for interaction with

these signaling networks.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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